N-(3,4-dimethoxyphenyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C19H20N4O5S/c1-22-17-16(18(25)23(2)19(22)26)14(7-8-20-17)29-10-15(24)21-11-5-6-12(27-3)13(9-11)28-4/h5-9H,10H2,1-4H3,(H,21,24)
• InChI Key: ZSJVKIDDTAJTBE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)C)SCC(=O)NC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H20N4O5S
• Molecular Weight: 416.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C19H20N4O5S and its molecular weight is 416.45. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Anticoccidial Efficacy

Research has explored the antibacterial and anticoccidial activities of compounds similar in structure to N-(3,4-dimethoxyphenyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide. For instance, studies on sulfadimethoxine, a related compound, and its combinations have demonstrated effectiveness against bacterial infections and coccidiosis in poultry, highlighting the potential of these compounds in veterinary medicine and agricultural applications (Mitrović, Fusiek, & Schildknecht, 1971).

Structural Analysis and Molecular Interaction

The crystal structure analysis of compounds structurally related to N-(3,4-dimethoxyphenyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide has provided insights into their molecular conformation, interactions, and potential for forming hydrogen bonds, which are crucial for understanding their mechanism of action and for designing new compounds with enhanced properties (Subasri et al., 2017).

Vibrational Spectroscopy and Computational Chemistry

Investigations into the vibrational spectroscopic signatures and the effects of rehybridization and hyperconjugation on related molecules offer a deep understanding of their chemical behavior and stability. These studies, employing techniques like Raman and Fourier-transform infrared spectroscopy, alongside computational approaches, contribute to the development of antiviral agents by revealing the stereo-electronic interactions that underpin molecular stability and reactivity (Mary, Pradhan, & James, 2022).

Dual Inhibition of Enzymatic Targets

The exploration of compounds that act as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR) is crucial for developing new anticancer and antimicrobial agents. Studies have identified that derivatives of N-(3,4-dimethoxyphenyl)-2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide can serve as potent inhibitors, showcasing their potential in pharmaceutical research (Gangjee et al., 2008).